Cas no 19447-75-7 (Thiocyanic acid,2-amino-9H-purin-6-yl ester)
19447-75-7 structure
Product Name:Thiocyanic acid,2-amino-9H-purin-6-yl ester
CAS No:19447-75-7
MF:C6H4N6S
MW:192.201157569885
CID:227299
PubChem ID:167815
Update Time:2025-04-19
Thiocyanic acid,2-amino-9H-purin-6-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid,2-amino-9H-purin-6-yl ester
- (2-amino-7H-purin-6-yl) thiocyanate
- 19447-75-7
- 2-Imino-3,9-dihydro-2H-purin-6-yl thiocyanate
- DTXSID40941185
- Thiocyanic acid, 2-amino-9H-purin-6-yl ester
- SCHEMBL2891515
- 2-Amino-6-thiocyanatopurine
-
- Inchi: 1S/C6H4N6S/c7-1-13-5-3-4(10-2-9-3)11-6(8)12-5/h2H,(H3,8,9,10,11,12)
- InChI Key: RHEXKZZHHUNILP-UHFFFAOYSA-N
- SMILES: S(C#N)C1C2=C(N=C(N)N=1)N=CN2
Computed Properties
- Exact Mass: 191.01419
- Monoisotopic Mass: 192.02181533g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 130Ų
Experimental Properties
- PSA: 101.37
Thiocyanic acid,2-amino-9H-purin-6-yl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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